![molecular formula C19H22ClN3OS B1229082 1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-ethyl-1-(2-furanylmethyl)thiourea](/img/structure/B1229082.png)
1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-ethyl-1-(2-furanylmethyl)thiourea
Overview
Description
1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-ethyl-1-(2-furanylmethyl)thiourea is a member of indoles.
Scientific Research Applications
Reactions with Cyclic Thioureas
- Alkyl isothiocyanates react with dianions derived from cyclic thioureas, forming ring-fused 1,3-disubstituted 1,3,5-triazine-2,4(1H,3H)-dithiones and thiocarbamoyl derivatives (Matsumura et al., 1986).
Antimicrobial and Antifungal Agents
- Novel indole derivatives, similar in structure to the compound , have been synthesized and evaluated for their antibacterial and antifungal activities, showing effectiveness against bacteria and fungi (Günay et al., 1999).
Tuberculostatic Activity
- Indolylalkylthioureas, related to the compound , exhibit tuberculostatic activity, demonstrating their potential in chemotherapeutic studies (Pershin et al., 2004).
Acaricidal Activity
- N-substituted derivatives of similar thiourea compounds have shown acaricidal activity, indicating potential applications in pest control (Xie Xian-ye, 2007).
Mosquito Larvicidal Activity
- Pyrimidoquinolinone derivatives with structures akin to the compound have been tested for their mosquito larvicidal properties (Rajanarendar et al., 2010).
Anticancer Potential
- Some indole-based thiourea derivatives have demonstrated significant potential in anticancer applications, particularly against colon cancer cell lines (Sharma et al., 2012).
Fungicidal Activity
- Alkylthio-5-pyrazolyl-1,3, 4-oxadiazoles, related in structure to the mentioned compound, have shown promising fungicidal activity against rice sheath blight, a major rice disease in China (Chen et al., 2000).
properties
Product Name |
1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-ethyl-1-(2-furanylmethyl)thiourea |
|---|---|
Molecular Formula |
C19H22ClN3OS |
Molecular Weight |
375.9 g/mol |
IUPAC Name |
1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-ethyl-1-(furan-2-ylmethyl)thiourea |
InChI |
InChI=1S/C19H22ClN3OS/c1-3-21-19(25)23(12-15-5-4-10-24-15)9-8-16-13(2)22-18-7-6-14(20)11-17(16)18/h4-7,10-11,22H,3,8-9,12H2,1-2H3,(H,21,25) |
InChI Key |
RVGPAIIWLNQLEN-UHFFFAOYSA-N |
SMILES |
CCNC(=S)N(CCC1=C(NC2=C1C=C(C=C2)Cl)C)CC3=CC=CO3 |
Canonical SMILES |
CCNC(=S)N(CCC1=C(NC2=C1C=C(C=C2)Cl)C)CC3=CC=CO3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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